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Compound of Interest

Compound Name: Pigment Violet 2

Cat. No.: B1143388

For Researchers, Scientists, and Formulation Chemists

These application notes provide a comprehensive guide to the use of Pigment Violet 2 (C.I.
45175:1) in solvent-based coating systems. This document outlines the pigment's key
properties, formulation guidelines, experimental protocols for performance evaluation, and
relevant testing standards.

Introduction to Pigment Violet 2

Pigment Violet 2, also known as Fast Red 6B, is a xanthene- or triarylcarbonium-based
organic pigment that offers a brilliant reddish-violet hue.[1][2] It is primarily utilized in printing
inks but also finds application in various solvent-based paints and coatings.[3] Its key
advantages include high color strength and good fastness properties, making it a viable option
for applications where a vibrant violet shade is desired.

Physicochemical and Fastness Properties

Proper understanding of the pigment's properties is crucial for successful formulation. The
following table summarizes the key quantitative data for Pigment Violet 2.

Table 1: Properties of Pigment Violet 2
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Property Value Test Method/Scale
Chemical Identity

C.l. Name Pigment Violet 2 -

C.l. Number 45175:1 -

CAS Number 1326-04-1 -

Chemical Family

Xanthene / Triarylcarbonium

Physical Properties

Density

1.6-1.8 g/cm?

ASTM D153

Oil Absorption

40-55 g/100g

ASTM D281

Fastness Properties

Heat Resistance 160 °C -

Light Fastness (Full Shade) 4-5 Blue Wool Scale (1-8)
Chemical Resistance

Water Resistance 4 Scale (1-5)

Acid Resistance 5 Scale (1-5)

Alkali Resistance 4 Scale (1-5)

Oil Resistance 3 Scale (1-5)

Alcohol Resistance 3 Scale (1-5)

Ester Resistance

Note: Fastness properties are rated on a scale of 1 to 5 (or 1 to 8 for light fastness), where a

higher number indicates better performance.

Formulation Guidelines for Solvent-Based Coatings

The successful incorporation of Pigment Violet 2 into a solvent-based coating depends on

proper dispersion and compatibility with the chosen binder system.
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Binder System Compatibility

Pigment Violet 2 is suggested for use in nitrocellulose (NC) and polyamide (PA) based ink

systems.[4] For broader coating applications, compatibility testing is essential. Common

solvent-based binder systems to evaluate include:

Alkyd Resins: Both short and medium oil alkyds.
Acrylic Resins: Thermoplastic and thermosetting acrylics.
Polyurethane Resins: Two-component aliphatic and aromatic polyurethanes.

Epoxy Resins: Amine or polyamide cured epoxies (primarily for primers or mid-coats due to
potential for chalking in topcoats).

Dispersion

Achieving a stable and uniform dispersion is critical for optimal color development, gloss, and

film properties.

Dispersion Method: High-speed dispersers, bead mills, or three-roll mills are recommended
for achieving the desired fineness of grind.

Dispersing Agents: The use of a suitable wetting and dispersing agent is highly
recommended to improve pigment wetting, reduce dispersion time, and prevent flocculation.
While specific dispersant recommendations for Pigment Violet 2 are not readily available in
public literature, polymeric dispersants with functionalities suited for organic pigments in
solvent-borne systems are a good starting point. It is crucial to conduct a ladder study to
determine the optimal dispersant and its concentration.

Pigment Loading: The pigment-to-binder ratio is a critical parameter that influences gloss,
viscosity, and film integrity.[5] Topcoats typically have a lower pigment-to-binder ratio
compared to primers.[5] The optimal loading level of Pigment Violet 2 will depend on the
desired color depth and the specific binder system, but a starting point of 5-15% by weight
on total solids can be considered.

Experimental Protocols
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The following protocols outline the steps for preparing and evaluating a solvent-based coating

featuring Pigment Violet 2.

Preparation of a Pigment Dispersion (Mill Base)

This protocol describes the preparation of a pigment concentrate that can be let down with the

main resin solution.

Materials and Equipment:

Pigment Violet 2

Selected Solvent(s) (e.g., xylene, butyl acetate)

Dispersing Agent

Grinding Resin (if required)

High-speed disperser or bead mill

Hegman gauge

Procedure:

In a suitable container, combine the solvent(s), dispersing agent, and grinding resin (if used).
Mix at low speed until all components are fully dissolved.
Gradually add the Pigment Violet 2 powder to the liquid mixture under agitation.

Once the pigment is wetted, increase the dispersion speed to the manufacturer's
recommended level for the equipment being used.

Disperse for a predetermined time (e.g., 30-60 minutes).

Periodically check the fineness of grind using a Hegman gauge. Continue dispersion until the
desired fineness is achieved (typically 6-7 for high gloss topcoats).

Once the target fineness is reached, the mill base is ready for the let-down stage.
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Preparation of the Final Coating

Materials and Equipment:

» Prepared Pigment Dispersion (Mill Base)

e Main Binder Resin Solution

» Additional Solvents (for viscosity adjustment)

o Additives (e.g., flow and leveling agents, UV stabilizers)
e Mechanical stirrer

e Viscometer (e.g., Brookfield or Krebs Stormer type)

Procedure:

In a separate container, weigh the required amount of the main binder resin solution.

Under slow agitation, gradually add the prepared pigment dispersion to the binder solution.

Continue mixing until the mixture is homogeneous.

Add any other required additives.

Adjust the viscosity of the final coating with the appropriate solvent blend to meet the
application requirements.

Filter the final paint through a suitable mesh to remove any undispersed patrticles.

Performance Testing of the Cured Coating

The following tests are crucial for evaluating the performance of the coating containing
Pigment Violet 2. All tests should be performed on properly prepared and cured coating films
on standardized substrates.

Table 2: Key Performance Evaluation Protocols
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Performance Metric

ASTM Standard Brief Description

Physical Properties

Gloss

Measurement of specular
ASTM D523 gloss at 20°, 60°, and/or 85°

angles.

Adhesion

Assessment of the coating's
ASTM D3359 adhesion to the substrate

using the cross-cut tape test.

Hardness

Determination of film hardness
ASTM D3363 )
by the pencil test.

Flexibility

Evaluation of the coating's
ASTM D4145 ability to resist cracking upon
bending (T-Bend test).

Resistance Properties

Chemical Resistance

Testing the effect of household
ASTM D1308 or industrial chemicals on the

coating surface.

Solvent Resistance

Assessing the resistance of

the cured film to solvents,
ASTM D5402 _ )

typically using the MEK rub

test.

Durability

Accelerated Weathering

Simulating the effects of

sunlight and moisture using
ASTM G154 / G155 fluorescent UV or xenon arc

devices to assess color and

gloss retention.

Workflow and Visualization
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The following diagrams illustrate the key workflows for the application and evaluation of

Pigment Violet 2 in solvent-based coatings.
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Caption: Formulation and production workflow for a solvent-based coating with Pigment Violet
2.
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Caption: Workflow for the evaluation of a cured coating film containing Pigment Violet 2.

Conclusion and Recommendations

Pigment Violet 2 is a vibrant, reddish-violet pigment that can be successfully incorporated into
various solvent-based coating systems. Its moderate lightfastness and heat stability make it
suitable for a range of interior and some exterior applications where extreme durability is not
the primary requirement. For optimal performance, it is imperative to conduct thorough
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compatibility and stability studies with the chosen binder and solvent system. The use of an
appropriate dispersing agent is critical to achieve the full color strength and stability of the
pigment. The experimental protocols and testing standards provided in this document offer a
robust framework for the evaluation and optimization of coatings formulated with Pigment
Violet 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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